Cas no 128073-41-6 (3-ethyl 2-methyl 6-hydroxyoctahydroisoquinoline-2,3(1H)-dicarboxylate)

• Product Name: 3-ethyl 2-methyl 6-hydroxyoctahydroisoquinoline-2,3(1H)-dicarboxylate
• CAS No: 128073-41-6
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 1222335
• PubChem ID: 14877975
• Update Time: 2025-04-20

3-ethyl 2-methyl 6-hydroxyoctahydroisoquinoline-2,3(1H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-ethyl 2-methyl 6-hydroxyoctahydroisoquinoline-2,3(1H)-dicarboxylate
• 2,3(1H)-i<wbr>
• 3-Ethyl 2<wbr>
• LogP
• 3-Ethyl 2-Methyl 6-hydroxyoctahydroisoquinoline-2,3(1H)-dicarboxylate
• 134388-98-0
• 128073-41-6
• 3-O-ethyl 2-O-methyl 6-hydroxy-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2,3-dicarboxylate
• DA-23658
• ethyl decahydro6-hydroxy-2-methoxycarbonyl-3-isoquinolinecarboxylate
• JSKMPIBAINJONC-UHFFFAOYSA-N
• SCHEMBL3305700

• MDL： MFCD11505032
• Inchi： 1S/C14H23NO5/c1-3-20-13(17)12-7-10-6-11(16)5-4-9(10)8-15(12)14(18)19-2/h9-12,16H,3-8H2,1-2H3
• InChI Key： JSKMPIBAINJONC-UHFFFAOYSA-N
• SMILES： OC1CCC2CN(C(=O)OC)C(C(=O)OCC)CC2C1

Computed Properties

• Exact Mass: 285.15769
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.07